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Compound of Interest

Compound Name: Lithium disilicate

Cat. No.: B12745032 Get Quote

Technical Support Center: Pressed Lithium
Disilicate
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address common issues encountered during the pressing of lithium disilicate
ceramics, with a primary focus on preventing bubble formation.

Frequently Asked Questions (FAQs)
Q1: What are the most common causes of bubble formation on the surface of my pressed

lithium disilicate restorations?

A1: Bubble formation is a common issue that can typically be attributed to several factors

throughout the wax-up, investing, burnout, and pressing stages. The primary causes include:

Trapped Air and Moisture: Air can be introduced during the investment mixing and pouring

process. Moisture within the investment mold that is not fully eliminated during the burnout

cycle is a significant contributor to bubbles. As the kiln temperature rises, trapped water turns

to steam, creating pressure and forming bubbles on the ceramic surface.[1]

Improper Spruing Technique: Incorrect placement or diameter of sprues can create

turbulence in the flow of the molten ceramic, trapping air. Sprues should be attached to the

thickest part of the wax pattern to ensure a smooth, progressive flow.[2]
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Inadequate Burnout Cycle: A burnout cycle that is too rapid or does not reach the correct

temperature for a sufficient duration will not completely eliminate the wax and any residual

moisture from the investment ring.[3] This is a leading cause of surface porosity.

Incorrect Pressing Parameters: If the pressing temperature is too high, it can cause the

investment material to break down and release gases, resulting in bubbles.[3] Conversely, a

temperature that is too low may not allow the ceramic to flow properly, which can also trap

air.

Contamination: Any contaminants on the wax pattern, such as dust or debris, can burn out

and leave a void, which can manifest as a bubble or pit on the final restoration.[2]

Q2: Can the investment material itself be a source of bubbles?

A2: Yes, the investment material plays a crucial role. Using an investment material specifically

designed for pressing lithium disilicate is highly recommended.[2] Issues that can arise from

the investment material include:

Incorrect Liquid-to-Powder Ratio: Deviating from the manufacturer's recommended ratio can

affect the porosity and strength of the investment, potentially leading to gas release during

heating.

Inadequate Mixing: Improper mixing can introduce air bubbles into the investment slurry,

which can then be transferred to the surface of the wax pattern.[4]

Vibrations during Setting: Allowing the investment to cure without any vibrations is important

to prevent the formation of bubbles on the ring base.[2]

Q3: My restorations have a rough or "bubbly" texture after divesting. What should I check first?

A3: A rough or bubbly texture is often a sign of issues with the burnout or pressing temperature.

The first step is to review your burnout and pressing parameters against the manufacturer's

recommendations for both the lithium disilicate ingots and the investment material you are

using. If you suspect a discrepancy between the furnace's displayed temperature and the

actual internal temperature, a calibration may be necessary. If bubbles or discoloration are

present on the restoration surface, consider decreasing the maximum pressing temperature by

5-10°C.[3]
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Troubleshooting Guide: Bubble Formation
This guide provides a systematic approach to identifying and resolving the root cause of bubble

formation in your pressed lithium disilicate restorations.

Step 1: Review Waxing and Spruing
Potential Issue Recommended Action

Incorrect Sprue Placement

Ensure sprues are attached to the thickest part

of the restoration to facilitate a smooth flow of

ceramic. For posterior restorations, cusp tips are

recommended, while for anterior restorations,

an incisal attachment is preferable.[2]

Incorrect Sprue Dimensions
Use a sprue with a diameter between 2.5 mm

and 3.0 mm and a length of 5 mm to 8 mm.[2]

Surface Contamination
Ensure the wax pattern is clean and free of any

debris before investing.

Step 2: Evaluate Investing Procedure
Potential Issue Recommended Action

Air Trapped During Mixing
Mix the investment material under vacuum to

minimize the introduction of air bubbles.

Improper Pouring Technique
Pour the investment slowly and steadily down

the side of the ring to avoid entrapping air.[4]

Vibration During Setting

Allow the investment to set completely without

any vibrations to prevent bubble formation at the

base.[2]

Step 3: Verify Burnout and Pressing Parameters
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Potential Issue Recommended Action

Incomplete Wax/Moisture Elimination

Use a slow and steady heating rate during the

burnout cycle to allow for the complete

elimination of wax and moisture. A rapid heating

rate can trap moisture and lead to steam

formation.[1]

Incorrect Pressing Temperature

Calibrate your furnace regularly to ensure

temperature accuracy. If bubbles are present,

try reducing the final pressing temperature by 5-

10°C.[3]

Insufficient Holding Time

A longer holding time at the final pressing

temperature can help achieve a more pore-free

microstructure.[5]

Quantitative Data Summary
Parameter Recommended Value Source

Sprue Diameter 2.5 – 3.0 mm [2]

Sprue Length 5 – 8 mm [2]

Pressing Temperature

(Approximate)
~920°C [6][7]

Pressing Holding Time 5 – 15 minutes [5][6]

Note: Always refer to the specific manufacturer's instructions for the lithium disilicate and

investment material you are using, as parameters can vary.

Experimental Protocols
Protocol 1: Optimized Burnout Cycle for Bubble
Prevention
This protocol is designed to ensure the complete elimination of wax and residual moisture from

the investment mold.
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Methodology:

Place the invested ring in a cold furnace.

Set the initial heating rate to a slow ramp of 2-3°C per minute until the furnace reaches

290°C (554°F).

Hold at 290°C for 60 minutes to allow for gentle wax elimination.

Increase the heating rate to 5-8°C per minute until the final burnout temperature (typically

around 850°C, but confirm with your investment manufacturer) is reached.

Hold at the final temperature for at least 60 minutes to ensure all moisture and wax residue

are completely burned out.

Proceed with pressing according to the lithium disilicate manufacturer's instructions.

Protocol 2: Investment Material Compatibility Test
This protocol helps determine if your investment material is contributing to bubble formation.

Methodology:

Prepare two identical wax patterns.

Invest one pattern using your current investment material and procedure.

Invest the second pattern using a new, unopened batch of investment material specifically

recommended for pressed lithium disilicate, following the manufacturer's instructions

precisely.

Process both rings through the same burnout and pressing cycle.

After divesting, compare the surfaces of the two restorations under magnification. If the

restoration from the new investment material is bubble-free, it suggests an issue with your

previous investment material or mixing procedure.

Visualizations
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Troubleshooting Workflow for Bubble Formation
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Caption: Troubleshooting workflow for bubble formation.
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Cause and Effect of Bubble Formation
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Caption: Logical relationships in bubble formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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